Cas no 10102-17-7 (Sodium thiosulfate pentahydrate)

• Product Name: Sodium thiosulfate pentahydrate
• CAS No: 10102-17-7
• MF: H₁₀Na₂O₈S₂
• MW: 248.18414068222
• MDL: MFCD00149186
• CID: 48383
• Update Time: 2026-05-14

Sodium thiosulfate pentahydrate Chemical and Physical Properties

Names and Identifiers

• Sodium thiosulfate pentahydrate
• Sodium thiosulphate pentahydrate
• ametox
• nsc-45624
• Sodiumthiosulfate,pentahydrat
• Sulfothiorine
• thiosulfuricacid(h2s2o3),disodiumsalt,pentahydrate
• Thiosulfuricacid,disodiumsalt,pentahydrate
• ANTICHLOR
• Sodium thiosulfate solution
• Sodium Thiosulfate
• disodium,dioxido-oxo-sulfanylidene-λ6-sulfane,pentahydrate
• HYPO
• Sodium thiosulphate pentahydrate, ACS Grade
• FPV9
• 4-MPH
• Sodiumthiosulfate pentahydrate
• 1kg
• 16g
• 17g
• 18g
• 23g
• 26g
• 27g
• Sodium thiosulfate, pentahydrate
• Disodium thiosulfate pentahydrate
• Tinver
• Thiosulfuric acid, disodium salt, pentahydrate
• Sodium Hyposulfite Pentahydrate
• Thiosulfuric acid (H2S2O3), disodium salt, pentahydrate
• HX1032V43M
• AK120935
• Sodium Thiosulfate Pentahydrate Solution
• Sodium thiosulfate pentahydrate, 99+%, extra pure
• Sodium thiosulfate pentahydrate, 99.5%, for analysis
• Sodiu
• sodium thiosulphate

• MDL： MFCD00149186
• Inchi： 1S/2Na.H2O3S2.5H2O/c;;1-5(2,3)4;;;;;/h;;(H2,1,2,3,4);5*1H2/q2*+1;;;;;;/p-2
• InChI Key： PODWXQQNRWNDGD-UHFFFAOYSA-L
• SMILES： S(=O)([O-])([O-])=S.[Na+].[Na+].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 247.96100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Colorless monoclinic crystals. It is odorless and has a cool bitter taste.
• Density: 1.729
• Melting Point: 48°C(lit.)
• Boiling Point: 100 C
• PH: 6.0-7.5 (100g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 680 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, iodine, mercury.
• PSA: 149.81000
• LogP: 0.18830
• Sensitiveness: Sensitive to light
• Merck: 14,8694
• Solubility: Soluble in water 680 g/l (20 º C) aqueous solution near neutral. Soluble in turpentine and ammonia. Insoluble in alcohol.

Sodium thiosulfate pentahydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：WE6660000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Functional Additives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium thiosulfate pentahydrate

Sodium thiosulfate pentahydrate (CAS No. 10102-17-7): Applications and Recent Research Findings

Sodium thiosulfate pentahydrate, with the chemical formula Na₂S₂O₃·5H₂O, is a widely recognized compound in the field of chemistry and pharmaceuticals. Its unique properties and versatile applications have made it a staple in various industrial, medical, and research settings. This introduction delves into the compound's characteristics, its significant applications, and the latest research findings that highlight its importance in modern science.

The compound is primarily known for its role as a reducing agent and its ability to form complexes with metal ions. These properties make it invaluable in water treatment, photography, and medicine. In recent years, Sodium thiosulfate pentahydrate has garnered attention for its applications in environmental chemistry and pharmaceutical research.

One of the most notable applications of Sodium thiosulfate pentahydrate is in environmental chemistry, particularly in the treatment of wastewater containing heavy metals. The compound's ability to chelate metal ions such as copper, lead, and mercury makes it an effective agent for detoxifying contaminated water. Recent studies have shown that when used in conjunction with other treatments, it can significantly enhance the efficiency of wastewater purification processes.

In the field of medicine, Sodium thiosulfate pentahydrate has been utilized for its therapeutic properties. It is commonly used as an antidote for certain types of poisoning, including cyanide and arsenic poisoning. The compound's ability to bind with these toxic substances and render them harmless has been well-documented in clinical settings. Moreover, recent research has explored its potential in treating other medical conditions such as acne vulgaris and skin infections.

The pharmaceutical industry has also shown interest in Sodium thiosulfate pentahydrate due to its potential as a precursor in drug synthesis. Its chemical structure allows for modifications that can lead to the development of new pharmaceutical agents. For instance, researchers have been investigating its role in synthesizing novel compounds that could be used to treat various diseases.

Recent advancements in analytical chemistry have further highlighted the importance of Sodium thiosulfate pentahydrate. Its use as a standard reagent in titrations and spectrophotometric analyses has been crucial in developing accurate and reliable methods for determining trace metal concentrations. This application is particularly significant in industries where metal contamination control is essential.

The compound's stability under various conditions makes it a preferred choice for long-term storage and transportation. This stability ensures that its effectiveness remains consistent over time, which is critical for both industrial and research applications.

In conclusion, Sodium thiosulfate pentahydrate (CAS No. 10102-17-7) is a multifaceted compound with extensive applications across multiple fields. Its role in environmental chemistry, medicine, and pharmaceutical research underscores its importance in modern science. As research continues to uncover new uses and benefits, the compound's relevance is expected to grow even further.